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Compound of Interest

Compound Name: Leptin (93-105), human

Cat. No.: B12562940 Get Quote

Technical Support Center: Leptin (93-105)
Peptide
This technical support center provides researchers, scientists, and drug development

professionals with best practices for handling and aliquoting the Leptin (93-105) peptide. It

includes troubleshooting guides and frequently asked questions to address common issues

encountered during experimentation.

Frequently Asked Questions (FAQs)
1. What is Leptin (93-105) and what is its primary function?

Leptin (93-105) is a peptide fragment derived from the full-length human leptin protein,

corresponding to amino acids 93-105.[1][2][3][4] Leptin itself is a 167-amino acid hormone

primarily produced by adipose tissue that plays a crucial role in regulating energy balance,

metabolism, and body weight by acting on the central nervous system.[1][3][5][6] The Leptin

(93-105) fragment is believed to mimic some of the biological activities of the native leptin

molecule.[7]

2. How should I properly store the lyophilized Leptin (93-105) peptide?

For long-term storage, lyophilized Leptin (93-105) peptide should be kept in a freezer at or

below -20°C.[3][8][9][10] Some suppliers recommend storage at -80°C for periods longer than
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four weeks.[1][11] It is also advisable to protect the peptide from intense light.[11] For short-

term storage, such as during shipping or for a few days to weeks, the lyophilized powder is

stable at room temperature.[11]

3. What is the recommended procedure for reconstituting Leptin (93-105)?

Leptin (93-105) is typically supplied as a lyophilized powder and needs to be reconstituted in a

suitable solvent before use.[12] For in vitro cellular assays, Dimethyl Sulfoxide (DMSO) can be

used to prepare a stock solution.[1] For other applications, sterile, nuclease-free water or a

buffer appropriate for your specific experimental setup is recommended. To reconstitute, gently

add the desired volume of solvent to the vial and allow it to dissolve completely. Avoid vigorous

shaking or vortexing, which can cause peptide degradation.

4. How should I store the reconstituted Leptin (93-105) solution?

Peptide solutions are significantly less stable than their lyophilized form.[11] It is highly

recommended to aliquot the reconstituted solution into single-use volumes to avoid repeated

freeze-thaw cycles, which can degrade the peptide.[11] These aliquots should be stored at

-20°C or -80°C.[1] Generally, peptide solutions are stable for 3-4 months at -20°C and for up to

a year at -80°C.[11] For short-term storage of a few days, the solution can be kept at 4°C.[11]
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Problem Possible Cause Solution

Peptide will not dissolve
Incorrect solvent; peptide

concentration is too high.

Verify the recommended

solvent for your specific

peptide lot. If using an

aqueous buffer, slight

adjustments in pH may aid

solubility. Consider sonicating

the solution briefly. If the

concentration is high, try

dissolving in a smaller volume

of an organic solvent like

DMSO first, then diluting with

your aqueous buffer.

Loss of peptide activity

Improper storage; repeated

freeze-thaw cycles; adsorption

to container walls.

Ensure the peptide has been

stored at the correct

temperature. Always aliquot

the reconstituted solution to

minimize freeze-thaw cycles.

[11] Use low-protein-binding

microcentrifuge tubes to

reduce loss due to surface

adsorption.

Inconsistent experimental

results

Inaccurate peptide

concentration; peptide

degradation.

The presence of trifluoroacetic

acid (TFA) salts from the

purification process can affect

the net weight of the peptide.

[8] For precise concentration

determination, consider

peptide quantification

methods. Ensure proper

storage and handling to

prevent degradation.

Precipitation of peptide upon

dilution

The peptide is not soluble in

the final buffer.

When diluting a stock solution

(e.g., in DMSO) into an

aqueous buffer, add the stock
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solution to the buffer slowly

while gently mixing. Ensure the

final concentration of the

organic solvent is compatible

with your experimental system.

Quantitative Data Summary
Table 1: Recommended Storage Conditions for Leptin (93-105) Peptide

Form
Storage

Temperature
Duration Notes

Lyophilized Powder Room Temperature Several days to weeks

For short-term storage

(e.g., during shipping).

[11]

Lyophilized Powder 4°C or colder Weeks to months
For intermediate-term

storage.[11]

Lyophilized Powder -20°C Up to 1 year
For long-term storage.

[1][3][8][9][10][13][14]

Lyophilized Powder -80°C Up to 2 years
For extended long-

term storage.[1]

Reconstituted in

Solvent
4°C 1-2 weeks

For immediate use.

[11]

Reconstituted in

Solvent
-20°C Up to 1 month

Aliquot to avoid

freeze-thaw cycles.[1]

Reconstituted in

Solvent
-80°C Up to 6 months

Aliquot to avoid

freeze-thaw cycles.[1]

Experimental Protocols
Protocol 1: Reconstitution and Aliquoting of Leptin (93-105) for In Vitro Studies
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Preparation: Before opening, briefly centrifuge the vial of lyophilized Leptin (93-105) to

ensure the powder is at the bottom.

Solvent Selection: For a stock solution, use a high-purity, sterile solvent such as DMSO.

Reconstitution: Carefully add the calculated volume of DMSO to the vial to achieve the

desired stock concentration (e.g., 10 mM). Gently swirl the vial to dissolve the peptide. Do

not vortex.

Aliquoting: Once fully dissolved, immediately aliquot the stock solution into single-use, low-

protein-binding microcentrifuge tubes. The volume of each aliquot should be sufficient for

one experiment to avoid wastage and repeated freeze-thaw cycles.

Storage: Store the aliquots at -80°C for long-term stability.

Protocol 2: Preparation of Leptin (93-105) for In Vivo Administration

Reconstitution: Reconstitute the lyophilized peptide in a sterile, pyrogen-free vehicle suitable

for animal administration, such as sterile saline or phosphate-buffered saline (PBS).

Concentration Calculation: Calculate the required concentration based on the desired

dosage (mg/kg) and the weight of the animal.

Filtration: For intravenous or intraperitoneal injections, it is recommended to filter the final

solution through a 0.22 µm sterile filter to remove any potential aggregates or contaminants.

Administration: Administer the prepared solution to the animals as per the experimental

design. For continuous delivery, osmotic mini-pumps can be utilized.[15]
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Workflow for Handling and Aliquoting Leptin (93-105)
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Aliquot into single-use tubes

Store aliquots at -80°C
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Caption: Workflow for proper handling and storage of Leptin (93-105) peptide.
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Simplified Leptin Signaling Pathway
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Caption: Overview of the primary signaling cascades activated by leptin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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